8-bromo-7-[2-hydroxy-3-(naphthalen-2-yloxy)propyl]-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• IUPAC Name: 8-bromo-7-(2-hydroxy-3-naphthalen-2-yloxypropyl)-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C20H19BrN4O4/c1-23-17-16(18(27)24(2)20(23)28)25(19(21)22-17)10-14(26)11-29-15-8-7-12-5-3-4-6-13(12)9-15/h3-9,14,26H,10-11H2,1-2H3
• InChI Key: VSNVNPAVXAGXOA-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)Br)CC(COC3=CC4=CC=CC=C4C=C3)O
• Molecular Formula: C20H19BrN4O4
• Molecular Weight: 459.3 g/mol
• CAS No.: 377063-77-9

Description

This compound belongs to the xanthine derivative family, characterized by a purine-2,6-dione core modified with bromine and alkyl/aryloxypropyl substituents. The structure features a bromine atom at position 8, a 2-hydroxy-3-(naphthalen-2-yloxy)propyl group at position 7, and methyl groups at positions 1 and 2.

Biological Activity

8-Bromo-7-[2-hydroxy-3-(naphthalen-2-yloxy)propyl]-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a complex organic compound belonging to the purine family. Its unique structure incorporates a bromine atom and a naphthalene moiety linked through a propyl chain with a hydroxyl group. This compound's biological activity is of significant interest due to its potential therapeutic applications in various diseases where purine metabolism plays a crucial role.

The molecular formula of the compound is C19H17BrN4O4, with a molar mass of approximately 458.06 g/mol. The presence of functional groups such as bromine and hydroxyl contributes to its reactivity and potential interactions within biological systems.

Biological Activity Overview

The biological activity of 8-bromo-7-[2-hydroxy-3-(naphthalen-2-yloxy)propyl]-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been linked to its structural similarity with other biologically active purines. Studies suggest that this compound may exhibit various pharmacological properties including:

• Antiviral Activity : Similar compounds have shown promise as antiviral agents. For instance, derivatives of 8-hydroxyquinoline (8-HQ) exhibited significant antiviral properties against viruses like H5N1 and other strains .
• Anticancer Potential : Research indicates that purine derivatives can inhibit cancer cell proliferation. For example, derivatives have shown IC50 values ranging from 0.69 mM to 22 mM against various cancer cell lines .
• Antimicrobial Properties : The compound may also display antibacterial activity. Studies have demonstrated that certain derivatives possess effective inhibition against Gram-positive bacteria like Staphylococcus aureus .

The mechanisms by which this compound exerts its biological effects are likely multifaceted:

• Enzyme Inhibition : The compound may interact with enzymes involved in purine metabolism or other biochemical pathways.
• Receptor Binding : It may bind to specific cellular receptors or proteins, influencing signaling pathways related to cell growth and apoptosis.
• Nucleophilic Substitution Reactions : The functional groups present allow for participation in various chemical reactions that can affect biological systems.

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Antiviral	Exhibits inhibition against H5N1 virus
Anticancer	IC50 values between 0.69–22 mM in cancer cell lines
Antibacterial	Effective against S. aureus and other pathogens

Detailed Research Findings

Recent studies have focused on the synthesis and evaluation of various derivatives of this compound:

• A study highlighted the synthesis of naphthalene analogs which showed enhanced biological activity compared to their non-naphthalene counterparts due to increased lipophilicity and electronic properties .
• Another investigation revealed that modifications at specific positions on the purine ring could significantly alter the bioactivity and selectivity towards targeted biological processes .

Comparison with Similar Compounds

Table 1: Substituent Comparison of Brominated Xanthine Derivatives

Compound Name	Position 7 Substituent	Position 8 Substituent	Key Modifications	Reference
Target Compound	2-hydroxy-3-(naphthalen-2-yloxy)propyl	Br	Bulky naphthalene group, hydroxylpropyl	-
8-Bromo-7-[2-hydroxy-3-(2,4,6-tribromophenoxy)propyl]-3-methyl analog	2-hydroxy-3-(2,4,6-tribromophenoxy)propyl	Br	Tribromophenoxy group
7-Benzyl-8-bromo-1,3-dimethyl analog (Compound 6)	Benzyl	Br	Smaller aromatic substituent
8-Bromo-7-isopropyl-3-methyl analog	Isopropyl	Br	Aliphatic substituent
AM237 (TRPC5 activator)	(4-Chlorophenyl)methyl	4-Cl-3-CF3O-phenoxy	Chlorophenyl and trifluoromethoxy groups

Pharmacological and Physicochemical Properties

Receptor Binding and Activity

• Adenosine Receptor Affinity: Compound 6 (7-benzyl analog) in lacks the hydroxypropyl chain, which is critical for adenosine A2A receptor binding in related xanthines . The target’s hydroxypropyl group may enhance solubility and hydrogen-bonding interactions.
• TRPC5 Activation: AM237 () activates TRPC5 channels via its 4-chlorophenyl and trifluoromethoxy groups, suggesting that electron-withdrawing substituents enhance ion channel modulation.

Physicochemical Data

• Melting Points: Compound 6 (7-benzyl analog) melts at 164°C , while the tribromophenoxy analog () likely has a higher melting point due to increased halogen content and molecular weight. The target’s naphthalene group may lower melting points compared to halogenated analogs due to reduced crystallinity.
• Solubility : The hydroxypropyl group in the target compound could improve aqueous solubility compared to purely aromatic (e.g., benzyl) or aliphatic (e.g., isopropyl) substituents .